17:0-22:4 PE-d5

• Molecular Formula: C44H80NO8P
• Molecular Weight: 787.1 g/mol
• SMILES: CCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCN)OC(=O)CCCCCC=CCC=CCC=CCC=CCCCCC
• InChI: InChI=1S/C44H80NO8P/c1-3-5-7-9-11-13-15-17-19-20-21-22-23-25-27-29-31-33-35-37-44(47)53-42(41-52-54(48,49)51-39-38-45)40-50-43(46)36-34-32-30-28-26-24-18-16-14-12-10-8-6-4-2/h11,13,17,19,21-22,25,27,42H,3-10,12,14-16,18,20,23-24,26,28-41,45H2,1-2H3,(H,48,49)/b13-11-,19-17-,22-21-,27-25-/t42-/m1/s1/i40D2,41D2,42D
• InChIKey: CECLOFYFVPZDIU-ZOQRLARASA-N

Procurement Guide for 17:0-22:4 PE-d5: A Stable Isotope-Labeled Phosphoethanolamine Internal Standard

The compound, formally named [(2R)-1-[2-aminoethoxy(hydroxy)phosphoryl]oxy-1,1,2,3,3-pentadeuterio-3-heptadecanoyloxypropan-2-yl] (7Z,10Z,13Z,16Z)-docosa-7,10,13,16-tetraenoate, is a deuterium-labeled phosphatidylethanolamine (PE) lipid. It is also known by the shorthand notation 17:0-22:4 PE-d5 [1]. This molecule is a structural analog of the endogenous phospholipid 1-heptadecanoyl-2-docosatetraenoyl-sn-glycero-3-phosphoethanolamine, wherein five hydrogen atoms at specific positions on the glycerol backbone have been replaced with deuterium atoms . Its primary application is as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of its non-deuterated counterpart (17:0-22:4 PE) in complex biological matrices using liquid chromatography-mass spectrometry (LC-MS) [2].

Workflow SIL-IS for LC-MS quantification of 17:0-22:4 PE in research matrices

Selection Deuterium-labeled structural analog with distinct mass shift

Use context Targeted lipidomics, method validation, and metabolic tracing studies

• [1] MedChemExpress. 17:0-22:4 PE-d5. Product Page. View Source
• [2] Alfa Chemistry. Isotope-labeled Lipids. Product Overview. View Source

Why Non-Deuterated 17:0-22:4 PE Cannot Substitute for 17:0-22:4 PE-d5 in Quantitative LC-MS Workflows

In quantitative lipidomics, substituting a target analyte with its non-labeled, structurally analogous form introduces a critical source of analytical error. The non-deuterated compound, 17:0-22:4 PE, is chemically indistinguishable from the endogenous lipid in a biological sample and therefore cannot function as an internal standard for accurate normalization [1]. The use of a stable isotope-labeled (SIL) internal standard like 17:0-22:4 PE-d5 is considered the gold standard for absolute quantitation because it co-elutes with the analyte, compensates for matrix effects, and corrects for variations in sample preparation and instrument response [2]. Without this labeled analog, quantification relies on less robust methods such as external calibration, which cannot account for sample-specific ion suppression or extraction efficiency [3].

Provides +5 Da mass shift, enabling chromatographic and MS discrimination from endogenous 17:0-22:4 PE.

Non-deuterated 17:0-22:4 PE co-elutes identically with endogenous species, preventing mass resolution.

Compensates for matrix effects, ion suppression, and extraction variability.

External calibration or structural analog methods may not correct for sample-specific matrix effects, reducing quantification accuracy.

• [1] Arrivault S, et al. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS. Anal Chem. 2015;87(13):6896-904. View Source
• [2] Alfa Chemistry. Isotope-labeled Lipids - Isotope Science. Product Overview. View Source
• [3] WuXi AppTec. Considerations for Using Internal Standards in LC-MS Bioanalysis. Technical Note, 2025. View Source

Quantitative Differentiation of 17:0-22:4 PE-d5 for Analytical Procurement

Isotopic Purity as a Key Procurement Specification for LC-MS Internal Standards

Vendor-specified purity for the deuterated compound 17:0-22:4 PE-d5 is reported as >99% . This high purity is a critical quality attribute for an internal standard, ensuring minimal interference from unlabeled species that would confound accurate quantification . While no direct comparative purity data for the non-deuterated 17:0-22:4 PE is available, the functional requirement for a SIL-IS is that its isotopic enrichment is high enough to provide a distinct mass shift without significant spectral overlap [1].

Isotopic Purity

Data to verify

>99% (TLC)

High purity reduces unlabeled interference in quantification.

Vendor-reported; independent verification recommended.

Evidence Dimension	Chemical Purity (by TLC)
Target Compound Data	>99%
Comparator Or Baseline	Not available (non-deuterated 17:0-22:4 PE)
Quantified Difference	Not calculable
Conditions	Thin-layer chromatography (TLC) per vendor specifications

Why This Matters

High purity minimizes the introduction of analytical variability, which is essential for the reproducible and accurate quantification of endogenous lipids in biological studies.

• [1] MedChemExpress. 17:0-22:4 PE-d5. Product Page. View Source

Structural Confirmation for Analytical Identity of 17:0-22:4 PE-d5

The compound's unique molecular structure is defined by the presence of five deuterium atoms at the glycerol backbone, resulting in a specific molecular formula of C44H75D5NO8P and a calculated monoisotopic molecular weight of 787.13 g/mol . This differs from the non-deuterated analog, 1-heptadecanoyl-2-(7Z,10Z,13Z,16Z-docosatetraenoyl)-glycero-3-phosphoethanolamine (C44H80NO8P), which has a molecular weight of 782.1 g/mol [1]. This +5 Da mass shift provides the necessary analytical resolution for mass spectrometry-based quantification [2].

Molecular Identity

Class-level inference

787.13 g/mol vs. 782.1 g/mol (non-deuterated)

The +5.03 Da shift enables MS discrimination from endogenous lipid.

Calculated from molecular formula; functional performance may vary with instrument resolution.

Evidence Dimension	Molecular Weight
Target Compound Data	787.13 g/mol
Comparator Or Baseline	Non-deuterated 17:0-22:4 PE (C44H80NO8P) at 782.1 g/mol
Quantified Difference	+5.03 Da (difference due to 5 deuterium atoms)
Conditions	Calculated molecular weight based on IUPAC name and molecular formula

Why This Matters

This specific mass difference is the fundamental basis for using this compound as an internal standard, enabling its chromatographic and mass spectrometric discrimination from the endogenous analyte in a complex sample matrix.

• [1] PubChem. 1-heptadecanoyl-2-(7Z,10Z,13Z,16Z-docosatetraenoyl)-glycero-3-phosphoethanolamine. Compound Summary. View Source
• [2] MedChemExpress. 17:0-22:4 PE-d5. Product Page. View Source

Documented Role of Stable Isotope-Labeled Lipids as Gold Standard for Quantitation

Stable isotope-labeled (SIL) lipids, including deuterated phosphatidylethanolamines, are established as the gold standard for absolute quantitation in lipidomic workflows [1]. Their use significantly improves analytical accuracy and precision compared to structural analog internal standards or external calibration methods [2]. This class-level inference is based on extensive validation of SIL-IS methodologies, which demonstrate superior correction for matrix effects and recovery variability inherent to lipid extraction and LC-MS analysis [3].

SIL-IS Method Performance

Class-level inference

High accuracy and precision vs. external calibration / structural analog IS

SIL-IS supports robust method validation for lipidomics.

Based on established lipidomics practices; context-dependent.

Evidence Dimension	Analytical Method Performance
Target Compound Data	SIL-IS method offers high accuracy and precision
Comparator Or Baseline	External calibration or structural analog internal standard methods
Quantified Difference	Not quantified; class-level advantage
Conditions	Typical LC-MS/MS lipidomics workflows

Why This Matters

Adherence to the SIL-IS gold standard is a critical factor in scientific procurement for studies requiring publication-grade, reproducible quantitative lipid data, justifying the selection of this labeled compound over unlabeled or differently labeled alternatives.

• [1] Alfa Chemistry. Isotope-labeled Lipids - Isotope Science. Product Overview. View Source
• [2] Arrivault S, et al. Synthesis and Use of Stable-Isotope-Labeled Internal Standards for Quantification of Phosphorylated Metabolites by LC-MS/MS. Anal Chem. 2015;87(13):6896-904. View Source
• [3] WuXi AppTec. Considerations for Using Internal Standards in LC-MS Bioanalysis. Technical Note, 2025. View Source

Primary Research and Industrial Applications for 17:0-22:4 PE-d5 Procurement

Absolute Quantification of 17:0-22:4 Phosphatidylethanolamine in Biological Samples via LC-MS/MS

This is the primary intended use case. Researchers procuring this compound will employ it as a stable isotope-labeled internal standard (SIL-IS) to accurately quantify the endogenous levels of 17:0-22:4 PE in complex biological matrices such as plasma, tissue homogenates, or cell lysates [1]. The +5 Da mass shift of the deuterated compound allows the mass spectrometer to distinguish it from the endogenous lipid, enabling precise normalization for sample loss and ion suppression effects .

Method Development and Validation for Targeted Lipidomics Panels

Analytical laboratories and core facilities use this compound for developing and validating targeted LC-MS/MS methods for lipidomic profiling. Its inclusion is essential for establishing calibration curves, determining the lower limit of quantification (LLOQ), and assessing inter-day and intra-day precision and accuracy for the quantification of 17:0-22:4 PE [1]. The high vendor-reported purity (>99%) supports its use in creating reliable calibration standards .

Investigating Phosphoethanolamine (PE) Lipid Metabolism and Dynamics

In metabolic tracing studies, deuterium-labeled lipids like 17:0-22:4 PE-d5 can be used to track the uptake, conversion, or degradation of specific phospholipid species in cellular models [1]. While its primary role is as an internal standard, the deuterium label can also serve as a stable isotopic tracer for in vitro experiments to study PE synthesis or remodeling pathways without the regulatory and safety burdens associated with radioactive isotopes .

Application

Selection Property

Validation Focus

Absolute quantification of 17:0-22:4 PE in research matrices

Co-eluting SIL-IS with +5 Da mass shift

Matrix-effect correction and recovery normalization

Method development for targeted lipidomics panels

High isotopic purity for calibration reliability

Calibration linearity, LLOQ, and precision endpoints

PE metabolic tracing studies (in vitro)

Stable isotope label enables tracer experiments

Label incorporation and pathway-specific turnover

• [1] MedChemExpress. 17:0-22:4 PE-d5. Product Page. View Source